Cas no 1808838-62-1 (tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate)

• Product Name: tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate
• CAS No: 1808838-62-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD29033889
• CID: 4619364
• PubChem ID: 119052700
• Update Time: 2025-05-22

tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate

• MDL： MFCD29033889
• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(16)14-6-8-4-7-5-9(8)10(14)11(7)15/h7-10H,4-6H2,1-3H3
• InChI Key： BSRHWVOTMNLLAN-UHFFFAOYSA-N
• SMILES： O=C1C2CC3CN(C(=O)OC(C)(C)C)C1C3C2

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on tert-butyl 2-oxo-4-azatricyclo[4.2.1.03?]nonane-4-carboxylate

tert-butyl 2-oxo-4-azatricyclo[4.2.1.03]nonane-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-oxo-4-azatricyclo[4.2.1.03]nonane-4-carboxylate, identified by the CAS number 1808838-62-1, is a complex organic molecule with a unique tricyclic structure and functional groups that make it highly versatile in various applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential as a building block for advanced chemical structures and its role in drug discovery.

The molecular structure of tert-butyl 2-oxo-4-azatricyclo[4.2.1.03]nonane-4-carboxylate consists of a tricyclic framework with an oxo group at position 2 and a carboxylic acid derivative at position 4, specifically a tert-butyl ester group. The presence of the azacycle (a nitrogen-containing ring) introduces additional complexity and functionality to the molecule, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with therapeutic applications. For instance, researchers have explored its use in the development of peptide-based drugs and as a component in cyclic peptide libraries for drug discovery purposes.

In terms of synthesis, tert-butyl 2-oxo-4-azatricyclo[4.2.1.03]nonane-4-carboxylate can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions, which allow for the construction of its intricate tricyclic framework with high precision.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, are critical factors that influence its applicability in different chemical processes and formulations.

In conclusion, tert-butyl 2-oxo-4-azatricyclo[4.2.1.03]nonane-4-carboxylate, with its unique structural features and functional groups, represents an important molecule in contemporary organic chemistry research.